Cas no 1092346-58-1 (methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate)

• Product Name: methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate
• CAS No: 1092346-58-1
• MF: C₁₅H₁₁Cl₂NO₅
• MW: 356.157542467117
• CID: 4570971
• Update Time: 2025-06-28

methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[(3,4-dichlorobenzyl)oxy]-3-nitrobenzenecarboxylate
• methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate

• Inchi： 1S/C15H11Cl2NO5/c1-22-15(19)10-3-5-14(13(7-10)18(20)21)23-8-9-2-4-11(16)12(17)6-9/h2-7H,8H2,1H3
• InChI Key： ROQJJLMBSRPRNO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OCC2=CC=C(Cl)C(Cl)=C2)C([N+]([O-])=O)=C1

Additional information on methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate

Comprehensive Overview of Methyl 4-[(3,4-Dichlorophenyl)methoxy]-3-Nitrobenzoate (CAS No. 1092346-58-1)

Methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate (CAS No. 1092346-58-1) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative features a 3,4-dichlorophenyl moiety and a nitrobenzoate group, making it a valuable intermediate in synthetic chemistry. Its unique structure has garnered attention for its potential role in drug discovery, particularly in the development of novel bioactive molecules.

The compound's chemical structure combines a methyl ester group with a nitro-substituted aromatic ring, which is further functionalized with a (3,4-dichlorophenyl)methoxy side chain. This arrangement contributes to its reactivity and versatility in organic synthesis. Researchers often explore its use in cross-coupling reactions and as a precursor for heterocyclic compounds, which are pivotal in modern medicinal chemistry.

In recent years, the demand for methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate has increased due to its relevance in high-throughput screening and targeted drug design. Its CAS No. 1092346-58-1 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's nitro group and chlorinated aromatic system make it a candidate for studies on enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

From an SEO perspective, users often search for terms like "synthesis of methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate," "CAS 1092346-58-1 applications," and "nitrobenzoate derivatives in drug discovery." These queries highlight the compound's relevance in research and development. Additionally, its potential role in sustainable chemistry and green synthesis methods has sparked interest, as industries seek eco-friendly alternatives for chemical production.

The physicochemical properties of methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate, such as its solubility, melting point, and stability, are critical for laboratory applications. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize and quantify this compound. Its molecular weight and logP value are also key parameters for researchers evaluating its bioavailability and pharmacokinetic profile.

In conclusion, methyl 4-[(3,4-dichlorophenyl)methoxy]-3-nitrobenzoate (CAS No. 1092346-58-1) represents a promising compound in the realm of organic synthesis and pharmaceutical innovation. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific literature and industrial workflows. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing molecular science.